molecular formula C7H15NO3S B8657243 Methanesulfonic Acid 1-methylpiperidin-3-yl Ester

Methanesulfonic Acid 1-methylpiperidin-3-yl Ester

Cat. No. B8657243
M. Wt: 193.27 g/mol
InChI Key: RGGRDVCHJAWFQR-UHFFFAOYSA-N
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Description

Methanesulfonic Acid 1-methylpiperidin-3-yl Ester is a useful research compound. Its molecular formula is C7H15NO3S and its molecular weight is 193.27 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C7H15NO3S

Molecular Weight

193.27 g/mol

IUPAC Name

(1-methylpiperidin-3-yl) methanesulfonate

InChI

InChI=1S/C7H15NO3S/c1-8-5-3-4-7(6-8)11-12(2,9)10/h7H,3-6H2,1-2H3

InChI Key

RGGRDVCHJAWFQR-UHFFFAOYSA-N

Canonical SMILES

CN1CCCC(C1)OS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of 3-hydroxy-N-methyl piperidine (2 cm3, 17.4 mmol) in dichloromethane (40 cm3) was added triethylamine (3.6 cm3, 26.05 mmol) and then methanesulfonyl chloride (1.5 cm3, 19:1 mmol). The reaction was then stirred for 3 h before a further aliquot (0.2 equiv., 3.47 mmol) of methanesulfonyl chloride was added. Stirring was continued for another 2 h at room temperature before the reaction was treated with water (60 cm3) and extracted into dichloromethane (40 cm3). The organic layer was washed with saturated aqueous sodium chloride solution (60 cm3) and dried over sodium sulfate before being evaporated under reduced pressure to afford (A) (2.18 g, 11.28 mmol, 65%).
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